Cas no 2137587-91-6 (tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate
• CAS No: 2137587-91-6
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6212137
• PubChem ID: 165464198
• Update Time: 2025-07-17

tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate
• EN300-796437
• 2137587-91-6

• Inchi： 1S/C14H21NO3/c1-5-12(16)8-9-15(10-11-6-7-11)13(17)18-14(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： WTJXLHPSRSAQOQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CCC(C#C)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate

Introduction to Tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate (CAS No. 2137587-91-6)

Tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2137587-91-6, this compound represents a unique molecular structure that combines a tert-butyl group, a cyclopropylmethyl moiety, and a 3-oxopent-4-yn-1-yl fragment, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of these functional groups suggests potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

The compound's structure is characterized by its complexity, which arises from the interplay of multiple substituents. The tert-butyl group provides steric hindrance and lipophilicity, which can influence the compound's solubility and metabolic stability. On the other hand, the cyclopropylmethyl part introduces a rigid cyclic structure that may enhance binding affinity to biological targets. The 3-oxopent-4-yn-1-yl moiety contains both an aldehyde-like functionality and a terminal alkyne, which can serve as reactive sites for further chemical modifications.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as protease inhibitors, which has made them valuable in the treatment of conditions such as cancer, inflammation, and infectious diseases. The specific arrangement of functional groups in Tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate may confer unique properties that make it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The alkyne functionality, for instance, can undergo various chemical reactions such as cycloadditions, hydroformylation, and polymerization, allowing for the creation of diverse derivatives with tailored properties. Similarly, the carbamate group can be modified through hydrolysis or coupling reactions to introduce additional pharmacophores. These characteristics make Tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate a valuable asset in synthetic chemistry.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with complex architectures often exhibit enhanced biological activity due to improved binding affinity and selectivity. The unique combination of substituents in Tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate aligns with this trend, suggesting that it may possess promising pharmacological properties. Furthermore, computational modeling and virtual screening techniques have become increasingly sophisticated, enabling researchers to predict the biological activity of novel compounds with greater accuracy.

The synthesis of Tert-butyl N-(cyclopropylmethyl)-N-(3-oxopent-4-yn-1-yl)carbamate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with high efficiency and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing intricate molecular frameworks. These advancements have not only facilitated the preparation of this compound but also opened up new avenues for exploring its potential applications.

In conclusion, Tert-butyl N-(cyclopropylmethyl)-N-(3-oxtropen 4 yn 1 yl carbamate (CAS No. 2137587 91 6) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for the synthesis of biologically active molecules. The growing interest in carbamate-based compounds and the development of innovative synthetic strategies further underscore its importance as a research tool. As our understanding of molecular structure-function relationships continues to evolve, compounds like this are likely to play a crucial role in the discovery and development of new therapeutic agents.